![molecular formula C15H21N7S B2768302 6-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine CAS No. 2415464-74-1](/img/structure/B2768302.png)
6-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
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Overview
Description
The compound “6-[4-(5-Cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine” is a complex organic molecule that contains several functional groups, including a thiadiazole ring, a piperazine ring, and a pyridazine ring. Thiadiazoles are heterocyclic compounds that contain sulfur and nitrogen atoms in a five-membered ring . Piperazines are six-membered rings containing nitrogen atoms, and pyridazines are six-membered aromatic rings with two nitrogen atoms .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the thiadiazole ring could be formed through the reaction of a thioamide with a hydrazonoyl halide . The piperazine ring could be introduced through a reaction with a suitable piperazine derivative .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. For example, the thiadiazole ring might be susceptible to reactions with electrophiles due to the presence of nitrogen and sulfur atoms. The piperazine ring could potentially undergo reactions at the nitrogen atoms, such as alkylation .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-[4-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N7S/c1-20(2)12-5-6-13(17-16-12)21-7-9-22(10-8-21)15-19-18-14(23-15)11-3-4-11/h5-6,11H,3-4,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABURYBHBXKPJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NN=C(C=C1)N2CCN(CC2)C3=NN=C(S3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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